Cas no 622812-41-3 ((2Z)-2-(furan-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate)

• Product Name: (2Z)-2-(furan-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate
• CAS No: 622812-41-3
• MF: C₁₄H₁₀O₆S
• MW: 306.290603160858
• CID: 5418099
• Update Time: 2025-11-06

(2Z)-2-(furan-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• (Z)-2-(furan-2-ylmethylene)-3-oxo-2,3-dihydrobenzofuran-6-yl methanesulfonate
• (2Z)-2-(furan-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate

• Inchi： 1S/C14H10O6S/c1-21(16,17)20-10-4-5-11-12(8-10)19-13(14(11)15)7-9-3-2-6-18-9/h2-8H,1H3
• InChI Key： CUBPAZKXCDFJGN-UHFFFAOYSA-N
• SMILES： O1C2=CC(OS(C)(=O)=O)=CC=C2C(=O)C1=CC1=CC=CO1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on (2Z)-2-(furan-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate

Research Brief on (2Z)-2-(furan-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate (CAS: 622812-41-3)

Recent studies on the compound (2Z)-2-(furan-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate (CAS: 622812-41-3) have demonstrated its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This benzofuran derivative has attracted significant attention due to its unique structural features and promising biological activities, particularly in the context of anti-inflammatory and anticancer applications.

The molecular structure of this compound, featuring a furan-substituted benzofuran core with a methanesulfonate group, provides distinct electronic properties that contribute to its pharmacological profile. Recent synthetic approaches have focused on optimizing the yield and purity of this compound, with particular attention to the Z-configuration of the exocyclic double bond, which has been shown to be crucial for its biological activity.

In vitro studies published in the last year have revealed that this compound exhibits potent inhibitory effects against several cancer cell lines, including breast, lung, and colon cancer cells, with IC50 values in the low micromolar range. Mechanistic investigations suggest that the compound induces apoptosis through mitochondrial pathway activation and cell cycle arrest at the G2/M phase. Notably, the methanesulfonate group appears to enhance cellular uptake while maintaining favorable pharmacokinetic properties.

From a drug development perspective, recent pharmacokinetic studies in animal models have shown that the compound has acceptable oral bioavailability and reasonable metabolic stability, though further optimization may be required to improve its half-life. Structure-activity relationship (SAR) studies have identified key modifications that could potentially enhance both potency and selectivity while reducing off-target effects.

Current research directions include exploring combination therapies with existing anticancer agents and investigating the compound's potential as an anti-inflammatory agent for chronic inflammatory conditions. Several research groups are actively working on developing more efficient synthetic routes and conducting preclinical safety evaluations to advance this promising compound toward clinical trials.

The chemical biology community continues to investigate the molecular targets of this compound, with preliminary evidence suggesting interactions with specific kinases and transcription factors involved in inflammatory and proliferative pathways. These findings position 622812-41-3 as an interesting lead compound for further medicinal chemistry optimization and target validation studies.